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Compound of Interest

Compound Name: Pentiapine

Cat. No.: B1212039 Get Quote

IUPAC Name: 5-(4-methylpiperazin-1-yl)imidazo[2,1-b][1][2][3]benzothiadiazepine[1]

CAS Number: 81382-51-6[1][2][4]

Molecular Formula: C₁₅H₁₇N₅S[1]

Synonyms: CGS 10746B[1]

Identifier Value Reference

IUPAC Name

5-(4-methylpiperazin-1-

yl)imidazo[2,1-b][1][2]

[3]benzothiadiazepine

[1]

CAS Number 81382-51-6 [1][2][4]

Molecular Formula C₁₅H₁₇N₅S [1]

Molecular Weight 299.4 g/mol [1]

InChI Key
FACMWMBWGSPRKO-

UHFFFAOYSA-N
[4]
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A comprehensive search for in-depth technical information on Pentiapine reveals a significant

scarcity of publicly available data. While basic identifiers are accessible, detailed experimental

protocols, extensive quantitative data for comparison, and specific signaling pathway

information directly pertaining to Pentiapine are not readily found in the scientific literature or

chemical databases.

Pentiapine's chemical structure and name suggest it belongs to the class of atypical

antipsychotic agents, similar to compounds like quetiapine and clozapine. These agents

typically exert their effects through complex interactions with various neurotransmitter receptors

in the brain, most notably dopamine (D₂) and serotonin (5-HT₂A) receptors. The general

mechanism of action for this class of drugs involves the modulation of these signaling

pathways to restore a more balanced neurotransmitter activity.

Due to the lack of specific research and published studies on Pentiapine, the core

requirements for a detailed technical guide, including experimental protocols and specific

signaling pathways, cannot be fulfilled at this time. The information available is insufficient to

construct the requested tables of quantitative data or to generate a meaningful and accurate

diagram of its specific biological signaling pathways. Further research and publication on

Pentiapine would be necessary to provide the in-depth technical documentation requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pentiapine: Identifier Information and Technical Data
Limitations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212039#pentiapine-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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